Cas no 223690-03-7 (2-Cyclopropoxybenzonitrile)

2-Cyclopropoxybenzonitrile structure
2-Cyclopropoxybenzonitrile structure
Product Name:2-Cyclopropoxybenzonitrile
CAS No:223690-03-7
MF:C10H9NO
MW:159.184562444687
CID:2836524
PubChem ID:10888192
Update Time:2025-04-21

2-Cyclopropoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • starbld0003066
    • MB20104
    • SCHEMBL23761235
    • DB-422299
    • 223690-03-7
    • 2-(Cyclopropyloxy)benzonitrile
    • 2-CYCLOPROPOXYBENZONITRILE
    • 2-Cyclopropoxybenzonitrile
    • Inchi: 1S/C10H9NO/c11-7-8-3-1-2-4-10(8)12-9-5-6-9/h1-4,9H,5-6H2
    • InChI Key: UCJGKRKTOPOAIZ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1C#N)C1CC1

Computed Properties

  • Exact Mass: 159.068413911Da
  • Monoisotopic Mass: 159.068413911Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 33Ų
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